![molecular formula C21H20N4O4S B6458192 3-[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]-1lambda6,2-benzothiazole-1,1-dione CAS No. 2549041-26-9](/img/structure/B6458192.png)
3-[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]-1lambda6,2-benzothiazole-1,1-dione
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an imidazolidine ring (a five-membered ring with two nitrogen atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and a benzothiazole ring (a fused ring system containing a benzene ring and a thiazole ring). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the imidazolidine and piperidine rings, and the attachment of these rings to the benzothiazole ring. The exact synthetic route would depend on the starting materials and the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound can be analyzed based on its IUPAC name and the functional groups it contains. The presence of multiple rings suggests that this compound could have a fairly rigid structure, which could influence its chemical reactivity and its interactions with other molecules .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the functional groups it contains. For example, the imidazolidine ring might be able to participate in reactions with electrophiles or nucleophiles, and the benzothiazole ring might be able to undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces it can form .Scientific Research Applications
Antibacterial Activity
Pyrazolines, including derivatives like our compound, have demonstrated antibacterial properties . Researchers have explored their effectiveness against bacterial strains such as Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, and Escherichia coli. Investigating the specific antibacterial mechanisms and potential clinical applications is crucial.
Antifungal Potential
In addition to antibacterial effects, pyrazolines exhibit antifungal activity . Researchers have tested their efficacy against fungal pathogens like Aspergillus niger and Fusarium oxysporum. Understanding the molecular interactions and identifying novel targets for antifungal drug development is an ongoing area of interest.
Anti-Inflammatory Effects
Reports suggest that pyrazolines possess anti-inflammatory properties . Investigating their impact on inflammatory pathways, cytokine regulation, and immune responses could provide insights into managing inflammatory diseases.
Antioxidant and Cellular Protection
Oxidative stress plays a role in various diseases. Pyrazolines, including our compound, have been studied for their antioxidant activity. Researchers examine their ability to scavenge free radicals, protect cellular components, and mitigate oxidative damage .
Neurotoxicity and Acetylcholinesterase Inhibition
Our compound’s structure suggests potential interactions with neural systems. Researchers have explored its effects on acetylcholinesterase (AchE) activity. AchE inhibition can impact nerve transmission and behavior in both vertebrates and fish . Investigating its neurotoxic potential and understanding the underlying mechanisms are critical.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O4S/c26-19-14-24(21(27)25(19)16-6-2-1-3-7-16)15-10-12-23(13-11-15)20-17-8-4-5-9-18(17)30(28,29)22-20/h1-9,15H,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLWKPHUBNYKYHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C4=NS(=O)(=O)C5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(2,4-Dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]-1lambda6,2-benzothiazole-1,1-dione |
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